1-(3-methoxy-2-naphthoyl)pyrrolidine

• IUPAC Name: (3-methoxynaphthalen-2-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C16H17NO2/c1-19-15-11-13-7-3-2-6-12(13)10-14(15)16(18)17-8-4-5-9-17/h2-3,6-7,10-11H,4-5,8-9H2,1H3
• InChI Key: YSMWFNPDYOYUHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N3CCCC3
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• Solubility: >38.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(3-Methoxy-2-naphthoyl)pyrrolidine is a pyrrolidine derivative characterized by a naphthoyl moiety substituted with a methoxy group at the 3-position. Pyrrolidine derivatives with acyl chains or aromatic substituents, such as methylenedioxyphenyl or trienoyl groups, are known to modulate ion channels (e.g., KCNK3) and exhibit antimicrobial properties .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Structural Features and Modifications

Key structural variations among pyrrolidine derivatives include:

• Acyl Chain Length and Unsaturation: Compounds like 1-(octadeca-2E,4E,13/12Z-trienoyl)pyrrolidine (5b/6b) feature long, polyunsaturated acyl chains, whereas 1-[1-oxo-9(3,4-methylenedioxyphenyl)-2E,4E,8E-nonatrienyl]-pyrrolidine (3b) incorporates a methylenedioxyphenyl-substituted acyl chain .
• Substituent Type: Methoxy (as in the target compound), chloro (e.g., 3-chloro-1,4-naphthoquinone derivatives), and nitrogen-containing fragments (e.g., oxadiazole, hydrazone) are critical modifiers .
• Aromatic vs. Aliphatic Moieties: The naphthoyl group in the target compound contrasts with phenyl or quinone-based substituents in analogues like 1-[3-(3-chloro-1,4-dioxo-naphthoquinone-2-yloxy)phenyl]-5-oxopyrrolidine derivatives .

Table 1: Structural Comparison of Selected Pyrrolidine Derivatives

Compound Name	Key Substituents	Biological Activity (IC50 or MIC)	Reference
1-(3-Methoxy-2-naphthoyl)pyrrolidine	3-methoxy-naphthoyl	Not reported (structural inference)	-
1-(Octadeca-2E,4E,13/12Z-trienoyl)pyrrolidine	C18 trienoyl chain	hKCNK3 inhibition (IC50 = 19 ± 2.1 µM)
Brachyamide A (4b)	Pungent acyl chain	hKCNK3 inhibition (IC50 = 32 ± 11 µM)
1-[3-(3-Chloro-1,4-dioxo-naphthoquinone)phenyl]-5-oxopyrrolidine	Chloro-naphthoquinone, oxadiazole	Antifungal (MIC = 2–8 µg/mL)

Ion Channel Modulation

• KCNK3 Inhibition: The target compound’s structural analogues exhibit potent KCNK3 inhibition. For example, 1-(octadeca-2E,4E,13/12Z-trienoyl)pyrrolidine (IC50 = 19 µM) and brachyamide A (IC50 = 32 µM) show dose-dependent, reversible inhibition, likely due to acyl chain interactions with the channel’s hydrophobic pockets . In contrast, piperyline (1b) and piperloguminine (1c), which lack extended unsaturated chains, are less potent, underscoring the importance of acyl chain geometry .
• Selectivity : Some compounds, like 5b/6b, also inhibit hKCNK9 but with reduced potency, suggesting substituent-driven selectivity .

Antimicrobial Activity

• Antifungal and Antibacterial Effects: 3-Chloro-naphthoquinone derivatives with pyrrolidine moieties (e.g., methyl 1-{3-[(3-chloro-1,4-dioxo-naphthalenyl)oxy]phenyl}-5-oxopyrrolidinecarboxylate) exhibit broad-spectrum activity against Candida tenuis and Aspergillus niger (MIC = 2–8 µg/mL).

Discussion: Structure-Activity Relationships (SAR)

• Acyl Chain Length and Unsaturation : Longer, polyunsaturated chains enhance KCNK3 inhibition, likely due to increased membrane permeability or hydrophobic interactions .
• Substituent Effects : Methoxy groups may improve solubility or binding affinity compared to bulkier (e.g., chloro) or polar (e.g., oxadiazole) groups, which could sterically hinder target access .
• Aromatic vs. Quinone Systems: Naphthoquinone derivatives exhibit antimicrobial activity but require precise substitution patterns; methoxy groups may mitigate cytotoxicity compared to halogenated analogues .